Cas no 57057-60-0 (Acetic acid,2-(2-chloro-6-methylphenoxy)-, ethyl ester)
57057-60-0 structure
Product Name:Acetic acid,2-(2-chloro-6-methylphenoxy)-, ethyl ester
CAS No:57057-60-0
MF:C11H13ClO3
MW:228.672122716904
CID:379638
PubChem ID:302721
Update Time:2025-04-19
Acetic acid,2-(2-chloro-6-methylphenoxy)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid,2-(2-chloro-6-methylphenoxy)-, ethyl ester
- ethyl 2-(2-chloro-6-methylphenoxy)acetate
- AC1L7154
- NSC190432
- NSC-190432
- Aceticacid, (2-chloro-6-methylphenoxy)-, ethyl ester (9CI)
- NSC 190432
- 57057-60-0
- DTXSID20307225
-
- Inchi: 1S/C11H13ClO3/c1-3-14-10(13)7-15-11-8(2)5-4-6-9(11)12/h4-6H,3,7H2,1-2H3
- InChI Key: FIIITIRQQDNNIH-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(C)=C1OCC(=O)OCC
Computed Properties
- Exact Mass: 228.05539
- Monoisotopic Mass: 228.055
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- Density: 1.174
- Boiling Point: 298.3°C at 760 mmHg
- Flash Point: 117.4°C
- Refractive Index: 1.511
- PSA: 35.53
- LogP: 2.59030
Acetic acid,2-(2-chloro-6-methylphenoxy)-, ethyl ester Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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